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Dubai, UAE - The International Center for Biosaline Agriculture (ICBA) is pioneering a

transformative approach to food production in arid and saline environments through its

innovative Integrated Aqua-Agriculture Systems (IAAS). These systems are designed to create

a circular economy, utilizing saline water resources to produce both fish and salt-tolerant crops,

thereby enhancing food security and providing sustainable livelihoods for farming communities

in marginal regions.

At the heart of ICBA's strategy is the integration of aquaculture with the cultivation of halophytic

plants, which thrive in saline conditions. This symbiotic relationship allows for the efficient use

of water and nutrients, turning previously unproductive land into fertile ground for diverse

agricultural products.

Application Notes: A Circular Approach to Saline
Water Use
ICBA's IAAS models are predicated on the principle of resource optimization. Saline water,

often a challenge for traditional agriculture, is first used for aquaculture, primarily for raising

Tilapia. The nutrient-rich effluent from the fish tanks is then used to irrigate a variety of salt-

tolerant crops, including Salicornia, quinoa, and various halophytic forages. This process not

only provides essential nutrients to the plants but also mitigates the environmental impact of

aquaculture wastewater.
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A key innovation in this field is the use of reject brine from desalination plants as a viable water

source for these systems. This approach addresses two critical challenges simultaneously: the

disposal of brine, an environmental concern, and the scarcity of fresh water for agriculture.

Data Presentation: Key Performance Indicators of
ICBA's IAAS
ICBA's research has yielded significant quantitative results, demonstrating the viability and

productivity of their integrated systems.

Component Parameter Result Citation

Aquaculture (Tilapia) Fish Biomass Density 30 kg/m ³ [1]

Fingerling Growth
50g to 600g in 5

months
[1]

Feed Conversion

Ratio

1.1 kg of feed / 1 kg of

fish
[1]

Halophyte Cultivation

(Salicornia)

Seed Yield (using

seawater from

aquaculture)

3 tonnes/hectare [2][3]

Fresh Shoot Yield

(using aquaculture

effluents)

23.7 tonnes/hectare [3]

Experimental Protocols: Optimizing Salicornia
Production with Recirculating Aquaculture Systems
A cornerstone of ICBA's research is the continuous optimization of their IAAS. One such pivotal

experiment, conducted between 2019 and 2021, focused on enhancing Salicornia production

using different Recirculating Aquaculture Systems (RAS).

Objective: To evaluate the efficiency of various RAS configurations in utilizing reject brine and

to assess their impact on the growth and yield of multiple Salicornia genotypes.[4]
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Experimental Design: The experiment followed a completely randomized design with three

replications.

Components and Treatments:

Fish Species: Tilapia (Oreochromis niloticus)

Halophytes: 16 distinct genotypes of Salicornia, as well as quinoa and other halophytic

forages.

Water Treatment: A blend of Reverse Osmosis (RO) brine and aquaculture effluents with a

salinity of 23,000 parts per million (ppm).[4]

Methodology:

System Setup: Establishment of multiple RAS units, each with distinct configurations to

assess differences in water circulation, filtration, and nutrient distribution.

Aquaculture Management: Introduction of Tilapia fingerlings into the aquaculture tanks. A

strict feeding regime was maintained, and key water quality parameters (dissolved oxygen,

pH, temperature, and ammonia levels) were monitored daily.

Halophyte Cultivation: Planting of the 16 Salicornia genotypes and other selected halophytes

in grow beds integrated with the RAS.

Irrigation: The aquaculture effluent, rich in fish waste, was continuously circulated to the plant

grow beds, providing both water and essential nutrients.

Data Collection: Regular measurements of fish growth (weight and length) and plant

performance (biomass, height, and seed yield) were recorded. Water samples were collected

and analyzed for nutrient content (nitrates, phosphates, potassium) to determine the nutrient

uptake by the plants.

Analysis: The collected data was statistically analyzed to compare the performance of the

different RAS configurations and Salicornia genotypes.
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To better understand the interconnectedness of the components within ICBA's IAAS, the

following diagrams illustrate the experimental workflow and the logical relationships within the

system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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